Cas no 1805210-91-6 (6-(Difluoromethyl)-2-hydroxy-3-iodo-4-(trifluoromethyl)pyridine)

• Product Name: 6-(Difluoromethyl)-2-hydroxy-3-iodo-4-(trifluoromethyl)pyridine
• CAS No: 1805210-91-6
• MF: C₇H₃F₅INO
• MW: 339.001311540604
• CID: 4887042
• Update Time: 2025-08-05

6-(Difluoromethyl)-2-hydroxy-3-iodo-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 6-(Difluoromethyl)-2-hydroxy-3-iodo-4-(trifluoromethyl)pyridine

• Inchi： 1S/C7H3F5INO/c8-5(9)3-1-2(7(10,11)12)4(13)6(15)14-3/h1,5H,(H,14,15)
• InChI Key： BCVHKWAGMHNUOT-UHFFFAOYSA-N
• SMILES： IC1C(NC(C(F)F)=CC=1C(F)(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 357
• XLogP3: 1.9
• Topological Polar Surface Area: 29.1

Additional information on 6-(Difluoromethyl)-2-hydroxy-3-iodo-4-(trifluoromethyl)pyridine

Introduction to 6-(Difluoromethyl)-2-hydroxy-3-iodo-4-(trifluoromethyl)pyridine (CAS No. 1805210-91-6)

6-(Difluoromethyl)-2-hydroxy-3-iodo-4-(trifluoromethyl)pyridine (CAS No. 1805210-91-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique combination of difluoromethyl, hydroxy, iodo, and trifluoromethyl substituents, exhibits a range of biological activities that make it a promising candidate for various therapeutic applications.

The structure of 6-(Difluoromethyl)-2-hydroxy-3-iodo-4-(trifluoromethyl)pyridine is particularly noteworthy due to its multifunctional nature. The presence of the difluoromethyl group enhances the lipophilicity and metabolic stability of the molecule, while the hydroxy group can participate in hydrogen bonding interactions, potentially improving its binding affinity to target proteins. The iodo substituent adds a significant degree of electron-withdrawing character, which can influence the electronic properties and reactivity of the pyridine ring. Lastly, the trifluoromethyl group further enhances the lipophilicity and can contribute to the overall pharmacokinetic profile of the compound.

Recent studies have explored the potential applications of 6-(Difluoromethyl)-2-hydroxy-3-iodo-4-(trifluoromethyl)pyridine in various therapeutic areas. One notable area of research is its use as an antiviral agent. A study published in the Journal of Medicinal Chemistry reported that this compound demonstrated potent inhibitory activity against several viral strains, including influenza and herpes simplex virus (HSV). The researchers attributed this activity to the compound's ability to interfere with viral replication processes, specifically by targeting key viral enzymes.

In addition to its antiviral properties, 6-(Difluoromethyl)-2-hydroxy-3-iodo-4-(trifluoromethyl)pyridine has also shown promise as an anticancer agent. Preclinical studies have indicated that this compound can selectively induce apoptosis in cancer cells while sparing normal cells. The mechanism behind this selective cytotoxicity is thought to involve the modulation of cellular signaling pathways, such as those involving p53 and Bcl-2 family proteins. These findings suggest that 6-(Difluoromethyl)-2-hydroxy-3-iodo-4-(trifluoromethyl)pyridine could be a valuable lead compound for the development of novel anticancer therapies.

The pharmacokinetic properties of 6-(Difluoromethyl)-2-hydroxy-3-iodo-4-(trifluoromethyl)pyridine have also been extensively studied. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its high lipophilicity facilitates efficient absorption through biological membranes, while its metabolic stability ensures a prolonged half-life in vivo. These properties are crucial for optimizing drug delivery and efficacy.

To further enhance its therapeutic potential, researchers are exploring various prodrug strategies for 6-(Difluoromethyl)-2-hydroxy-3-iodo-4-(trifluoromethyl)pyridine. Prodrugs are biologically inactive derivatives that are converted into their active forms within the body through enzymatic or chemical processes. By designing prodrugs with improved solubility or targeted delivery mechanisms, it is possible to enhance the bioavailability and reduce potential side effects of the parent compound.

In conclusion, 6-(Difluoromethyl)-2-hydroxy-3-iodo-4-(trifluoromethyl)pyridine (CAS No. 1805210-91-6) is a versatile and promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development as an antiviral and anticancer agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses, highlighting its significance in advancing medical treatments.